Cas no 1172862-88-2 (1H-pyrazol-4-ylmethanamine dihydrochloride)

• Product Name: 1H-pyrazol-4-ylmethanamine dihydrochloride
• CAS No: 1172862-88-2
• MF: C₄H₉Cl₂N₃
• MW: 170.040358304977
• MDL: MFCD09971517
• CID: 2092173
• PubChem ID: 43810558
• Update Time: 2025-07-19

1H-pyrazol-4-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrazol-4-yl)methanamine dihydrochloride
• 1H-pyrazol-4-ylmethanamine dihydrochloride
• 1H-pyrazol-4-ylmethylamine dihydrochloride
• 4-(Aminomethyl)pyrazole dihydrochloride
• (1H-PYRAZOL-4-YL)METHANAMINE 2HCL
• SB10561
• NE14717
• SY042195
• 1H-pyrazol-4-ylmethanamine;dihydrochloride
• 1-(1H-Pyrazol-4-yl)methanamine (2HCl)
• ST2402100
• (1H-Pyrazol-4-yl)methylamine dihydro
• C-(1H-Pyrazol-4-yl)-methylamine dihydrochloride
• XWB86288
• AKOS008108428
• 1H-Pyrazole-4-methanamine, hydrochloride (1:2)
• J-003549
• AS-33737
• 1172862-88-2
• MFCD09971517
• Z1198394221
• F8889-8278
• (1H-Pyrazol-4-yl)methanaminedihydrochloride
• EN300-31562
• 1-(1H-PYRAZOL-4-YL)METHANAMINE DIHYDROCHLORIDE
• CS-0052529
• 4-Aminomethyl-1H-pyrazole dihydrochloride
• SCHEMBL20499382
• 826-305-6

• MDL： MFCD09971517
• Inchi： 1S/C4H7N3.2ClH/c5-1-4-2-6-7-3-4;;/h2-3H,1,5H2,(H,6,7);2*1H
• InChI Key： ZPDVQCYMZOCSKU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=C(C=N1)CN

Computed Properties

• Exact Mass: 169.0173527g/mol
• Monoisotopic Mass: 169.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 54.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7

1H-pyrazol-4-ylmethanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1H-pyrazol-4-ylmethanamine dihydrochloride

Introduction to 1H-pyrazol-4-ylmethanamine dihydrochloride (CAS No. 1172862-88-2)

1H-pyrazol-4-ylmethanamine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1172862-88-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a pyrazole core substituted with an amine functional group at the 4-position, further modified by a methyl group, and presented in its dihydrochloride salt form for enhanced solubility and stability.

The pyrazole scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets, including enzymes and receptors. The amine group in 1H-pyrazol-4-ylmethanamine dihydrochloride provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties. This flexibility has made pyrazole-based compounds valuable in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in addressing various diseases, particularly in oncology, inflammation, and infectious diseases. The unique structural features of 1H-pyrazol-4-ylmethanamine dihydrochloride make it a promising candidate for further investigation in these areas. For instance, studies have demonstrated that pyrazole derivatives can modulate enzyme activity by acting as competitive inhibitors or substrates, thereby disrupting pathological signaling pathways.

In the context of oncology, pyrazole-based compounds have shown potential in inhibiting kinases and other enzymes involved in cancer cell proliferation and survival. The amine group in 1H-pyrazol-4-ylmethanamine dihydrochloride can be exploited to design molecules that selectively target cancer-specific pathways, minimizing side effects on healthy tissues. Additionally, the dihydrochloride salt form improves the pharmacokinetic properties of the compound, enhancing its bioavailability and therapeutic efficacy.

Another area where pyrazole derivatives have garnered attention is inflammation. Chronic inflammation is associated with various diseases, including autoimmune disorders and cardiovascular conditions. Research has indicated that certain pyrazole compounds can inhibit inflammatory cytokines and enzymes, such as COX-2 and LOX-5, which are key mediators of inflammation. The structural versatility of 1H-pyrazol-4-ylmethanamine dihydrochloride allows for the design of molecules that can modulate these inflammatory pathways effectively.

The compound's potential in infectious diseases is also noteworthy. Pyrazole derivatives have been investigated for their antimicrobial and antiviral properties. The ability of these compounds to interfere with essential bacterial or viral metabolic pathways makes them attractive candidates for developing new antibiotics or antiviral agents. Furthermore, the amine group in 1H-pyrazol-4-ylmethanamine dihydrochloride can be functionalized to enhance binding affinity to microbial targets, improving their therapeutic potential.

From a synthetic chemistry perspective, 1H-pyrazol-4-ylmethanamine dihydrochloride serves as a versatile building block for more complex molecules. Its straightforward synthesis from readily available precursors makes it an accessible starting material for drug discovery programs. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have further expanded the possibilities for constructing novel pyrazole derivatives with improved pharmacological profiles.

The pharmacological evaluation of 1H-pyrazol-4-ylmethanamine dihydrochloride has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes like kinases and phosphodiesterases, as well as receptors involved in signal transduction. These interactions suggest potential therapeutic applications across multiple disease areas.

Preclinical studies have provided insights into the safety and efficacy of 1H-pyrazol-4-ylmethanamine dihydrochloride when administered to animal models. These studies have shown that the compound exhibits favorable pharmacokinetic properties, including appropriate absorption, distribution, metabolism, and excretion profiles. Moreover, preliminary toxicology assessments indicate that the compound is well-tolerated at relevant doses, paving the way for further clinical development.

The development of new pharmaceuticals relies heavily on innovative chemical entities like 1H-pyrazol-4-ylmethanamine dihydrochloridine (CAS No. 1172862-88) (CAS No.). As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds such as this will play an increasingly important role in shaping future therapies.

In conclusion, 1H-pyrazol - 4 - ylmethanamine dihydrochloride ( CAS No . 1172862 - 88 - 2 ) stands out as a promising candidate for pharmaceutical development due to its unique structural features , diverse biological activities , and favorable pharmacokinetic properties . Ongoing research efforts aimed at elucidating its mechanism of action , optimizing its chemical structure , and evaluating its clinical potential are expected to yield valuable insights into its therapeutic utility . As our understanding of disease biology evolves , compounds like this will continue to serve as essential tools in the quest for novel treatments across various medical disciplines . p >